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Compound of Interest

Compound Name: 2-(2-Ethylhexyloxy)ethanol

L  Get Quote

Cat. No.: B3422721

An In-Depth Technical Guide to Ethylene Glycol 2-Ethylhexyl Ether (CAS 1559-35-9)

This technical guide provides a comprehensive overview of the core properties, synthesis,
applications, and toxicological profile of Ethylene glycol 2-ethylhexyl ether (CAS 1559-35-9),
geared towards researchers, scientists, and drug development professionals.

Physicochemical Properties

Ethylene glycol 2-ethylhexyl ether is a colorless liquid with a mild ether-like odor.[1] It is
characterized by its low volatility and good solubility in a variety of organic solvents, while being
slightly soluble in water.[2][3]

Property Value Reference
Molecular Formula C10H2202 [4]
Molecular Weight 174.28 g/mol [4]

Boiling Point 2248 - 235 °C [2][3]
Density 0.88 g/cms3 at 25°C [2]

Flash Point 109 °C (closed cup) [3]

Vapor Pressure

0.02 mmHg

[1]

Solubility in Water

Slightly soluble

[3]
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Synthesis

The synthesis of Ethylene glycol 2-ethylhexyl ether typically involves the direct etherification of
ethylene glycol with 2-ethylhexanol under acidic conditions.[2] Another synthetic route is the
alkylation of ethylene glycol with 2-ethylhexyl halides in the presence of a base.[2]

Applications

Due to its solvent properties, Ethylene glycol 2-ethylhexyl ether is utilized in a range of
industrial applications:

Coatings and Paints: It serves as a coalescing agent in paints and coatings.[2]

o Cleaning Products: Its ability to dissolve various substances makes it an effective solvent in
cleaning formulations.[2]

 Industrial Solvents: It is used as a solvent in printing inks and for road materials.

o Chemical Intermediate: It acts as a building block in the synthesis of other chemical
compounds.[2]

Toxicology and Metabolism

The toxicological profile of Ethylene glycol 2-ethylhexyl ether has been evaluated in several
studies. It is considered to be of low to moderate acute toxicity.

Toxicological

. Species Route Value Reference
Endpoint
7832 mg/kg
LD50 Rat Oral [2]
(fasted)

5149 mg/kg (fed) [2]

7308 mg/kg

LD50 Mouse Oral [2]
(fasted)

3898 mg/kg (fed) [2]

LD50 Rabbit Dermal 2.12 mL/kg [2]
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Metabolism

A study by Watson et al. (2021) investigated the disposition and metabolism of Ethylene glycol
2-ethylhexyl ether in rats and mice.[5] The compound was found to be well-absorbed following
oral administration and moderately absorbed after dermal application.[5] It is extensively
metabolized, with very little of the parent compound detected in urine.[5] Notably, the
alkoxyacetic acid metabolite, which is associated with the toxicity of other shorter-chain
ethylene glycol ethers, was not detected in this study.[5]

Experimental Protocols

Disposition and Metabolism Study (Watson et al., 2021)

Test Animals: Sprague Dawley rats and B6C3F1/N mice.
e Administration:

o Oral: Single gavage administration of [L4C]JEGEHE in corn oil at doses of 50, 150, or 500
mg/kg.

o Dermal: Single application of 50 mg/kg [14C]JEGEHE in ethanol.

o Sample Collection: Urine, feces, and exhaled air were collected over 48 hours. Tissues were
collected at the end of the study for radioactivity analysis.

e Analysis: High-performance liquid chromatography (HPLC) and gas chromatography-mass
spectrometry (GC-MS) were used to identify and quantify metabolites in urine.

« In Vitro Studies: Rat hepatocytes were incubated with [14C]EGEHE to determine the rate of
clearance.

Range-Finding Toxicity Studies (Smyth et al., 1954; Krasavage and Vlaovic, 1982)

Summaries of these older studies indicate that they involved acute oral LD50 determination in
rats and mice, and acute dermal LD50 determination in rabbits.[2] The studies by Krasavage
and Vlaovic (1982) also included a six-week repeat-dose gavage study in rats.[2] Detailed
experimental protocols for these studies are not readily available in the public domain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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